2-(4-Chlorobenzoyl)pyridine
Overview
Description
2-(4-Chlorobenzoyl)pyridine (2-CBP) is an organic compound with a variety of applications in scientific research. It has been used in a range of biochemical and physiological studies, as well as in laboratory experiments.
Scientific Research Applications
Coordination Chemistry and Luminescence
Derivatives of pyridine, such as 2-(4-Chlorobenzoyl)pyridine, are significant in coordination chemistry. These derivatives exhibit unique properties, including the ability to form luminescent lanthanide compounds useful in biological sensing and iron complexes showing unusual thermal and photochemical spin-state transitions (Halcrow, 2005).
Antimicrobial Activities and DNA Interactions
Pyridine derivatives demonstrate notable antimicrobial activities. Studies have shown that these compounds, including chlorinated derivatives, are highly active against both Gram-positive and Gram-negative bacteria. Additionally, they interact with DNA, suggesting potential applications in medical research (Tamer et al., 2018).
Chemical Reactivity with Dichloromethane
In chemical applications, pyridine derivatives like this compound react with dichloromethane under ambient conditions. This reaction forms methylenebispyridinium dichloride compounds, indicating potential in synthetic chemistry (Rudine et al., 2010).
Magnetic and Optical Properties
Certain lanthanide clusters using pyridine derivatives display dual physical properties, including single-molecule magnetism behavior and intense red photoluminescence. This highlights their potential in materials science and photonics (Alexandropoulos et al., 2011).
Catalysis in Alcohol Oxidation
Pyridine derivatives play a role in catalysis, particularly in the aerobic oxidation of alcohols. They can influence the efficiency of palladium oxidation catalysis, guiding the design of effective aerobic oxidation catalysts (Steinhoff & Stahl, 2002).
Photocatalytic Degradation in Water Treatment
Pyridine derivatives are significant in environmental applications, particularly in the photocatalytic degradation of pollutants in water. They are key in the removal of hazardous compounds in wastewater treatment processes (Stapleton et al., 2010).
Pyridine Functionalization
Pyridine derivatives, through functionalization reactions, have a wide range of applications in pharmaceuticals, ligands for metal complexes, and battery technologies. This illustrates their versatility in various chemical fields (Dolewski et al., 2017).
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-chlorophenyl)-pyridin-2-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO/c13-10-6-4-9(5-7-10)12(15)11-3-1-2-8-14-11/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHXSJSBQIWAIEG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C(=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50212530 | |
Record name | (4-Chlorophenyl) 2-pyridyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6318-51-0 | |
Record name | (4-Chlorophenyl)-2-pyridinylmethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=6318-51-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(4-Chlorobenzoyl)pyridine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006318510 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6318-51-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=31646 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (4-Chlorophenyl) 2-pyridyl ketone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50212530 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4-chlorophenyl) 2-pyridyl ketone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.057 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-(4-CHLOROBENZOYL)PYRIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9I1OE7A9TD | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is the stereoselective reduction of (4-Chlorophenyl)(pyridin-2-yl)methanone important?
A1: (4-Chlorophenyl)(pyridin-2-yl)methanone can be reduced to its corresponding chiral alcohol, (S)-(4-Chlorophenyl)(pyridin-2-yl)methanol, which serves as a key intermediate in the synthesis of Betahistine . Betahistine is an antihistamine drug used to treat Ménière's disease. Enantioselective reduction is crucial because often only one enantiomer of a chiral drug exhibits the desired pharmacological activity.
Q2: How is (4-Chlorophenyl)(pyridin-2-yl)methanone being utilized in enzyme engineering?
A2: Researchers have employed (4-Chlorophenyl)(pyridin-2-yl)methanone, often categorized as a "difficult-to-reduce" ketone, as a model substrate in protein engineering studies . Specifically, they used it to modify the substrate binding pocket of Kluyveromyces polysporus alcohol dehydrogenase (KpADH). This was achieved using a "hydroclassified combinatorial saturation mutagenesis" (HCSM) approach, leading to variants of KpADH with significantly enhanced enantioselectivity and catalytic efficiency towards the production of (S)-(4-Chlorophenyl)(pyridin-2-yl)methanol .
Q3: What are the advantages of using biocatalysts like KpADH for this type of reaction?
A3: Biocatalysts, such as the enzyme KpADH, offer several advantages for the reduction of ketones like (4-Chlorophenyl)(pyridin-2-yl)methanone. They operate under mild reaction conditions, exhibit high selectivity (often enantioselectivity), and contribute to greener and more sustainable chemical processes . This is in contrast to traditional chemical synthesis, which might require harsh conditions or generate undesirable byproducts.
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